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Compound of Interest

Compound Name: Triethylborane

Cat. No.: B153662

This guide provides essential information for researchers, scientists, and drug development
professionals on the safe handling and quenching of pyrophoric triethylborane (TEB). For
detailed safety information, always refer to the full Safety Data Sheet (SDS) provided by the
manufacturer.

Frequently Asked Questions (FAQs) &
Troubleshooting

Q1: My bottle of triethylborane solution appears to have some solid precipitate. Is it still safe
to use?

Al: Do not use the solution. The formation of solids can indicate decomposition or the
presence of impurities that may increase the risk of unpredictable reactions. Contact your
institution's Environmental Health & Safety (EHS) office for guidance on proper disposal of
expired or unused reagents.[1]

Q2: I noticed a white smoke or fume emanating from the septum of my TEB bottle. What
should | do?

A2: This indicates a leak and that the TEB is reacting with air. The area should be immediately
evacuated. Do not attempt to handle the bottle without proper personal protective equipment
and emergency backup. If the situation is minor and you are trained to handle it, you can
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tighten the cap in a fume hood. For any significant leak, evacuate the area and call emergency
services.[2]

Q3: During quenching, the reaction is producing gas much more rapidly than expected. What is
happening and what should | do?

A3: Vigorous gas evolution (hydrogen) is a sign that the quenching agent is being added too
quickly or the reaction is not being sufficiently cooled. Immediately stop the addition of the
guenching agent. Ensure the reaction flask is securely in the cooling bath (e.g., dry
ice/isopropanol).[1][3] Once the reaction subsides, resume addition of the quenching agent at a
much slower rate.

Q4: I've accidentally drawn too much TEB into my syringe. What is the safest way to handle the
excess?

A4: Do not attempt to return the excess reagent to the original container, as this can introduce
contaminants. The excess TEB should be quenched separately following the standard
qguenching protocol. Discharge the excess into a separate flask containing an inert solvent like
hexane or toluene, and then proceed with the slow addition of a quenching agent like
isopropanol.

Q5: What should I do if a small spill of TEB occurs in the fume hood?

A5: For a small, manageable spill within a fume hood, cover the spill with a non-combustible
absorbent material like dry sand, diatomaceous earth, or vermiculite.[2][4][5] Do NOT use
paper towels as they can ignite.[2] Then, carefully quench the absorbed material by slowly
adding isopropanol.[2] Once the reaction has ceased, collect the material in a sealed container
for hazardous waste disposal.[4]

Quantitative Data Summary

For quick reference, the following tables summarize key quantitative data for triethylborane.

Table 1: Physical and Chemical Properties
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Property Value

Chemical Formula CeH1sB

Molar Mass 98.00 g/mol
Appearance Colorless liquid
Density 0.677 g/cm?3
Melting Point -93 °C (-135 °F)[6]
Boiling Point 95 °C (203 °F)[6][7]
Flash Point -36 °C

Autoignition Temp.

-20 °C (-4 °F)[6]

Table 2: Hazard and Safety Information

Parameter

Information

GHS Pictograms

GHSO02: Flammable, GHS05: Corrosive,
GHSO06: Toxic, GHS08: Health hazard[6]

Hazard Statements

H225, H250, H301, H314, H330, H360[6]

NFPA 704 Diamond

Health: 3, Flammability: 4, Instability: 3, Special:
w

Extinguishing Media

Dry sand, dry chemical powder, carbon dioxide.

[8] DO NOT use water or halogenated agents.

Experimental Protocols

Protocol 1: Standard Operating Procedure for Handling Triethylborane

e Preparation:

o Work in a fume hood with the sash positioned as low as possible.[9]

o Ensure a Class C dry chemical fire extinguisher is readily available.
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o Have a container of powdered lime (calcium oxide) or dry sand within arm's reach.

o Wear appropriate Personal Protective Equipment (PPE): flame-retardant lab coat,
chemical splash goggles, face shield, and chemical-resistant gloves (ensure gloves are
inspected before use).[4][10][11]

o Set up all glassware and ensure it is dry and free of contaminants.

o Purge all apparatus with an inert gas (e.g., nitrogen or argon) before introducing TEB.[10]
[12]

o Transferring TEB (using a syringe):

[e]

Ensure the syringe and needle are completely dry.

o

Puncture the septum of the TEB bottle with the needle and draw the desired volume.

To prevent drips, a small amount of inert gas can be drawn into the syringe after the liquid.

[¢]

o Transfer the TEB solution to the reaction flask slowly and carefully.
Protocol 2: Quenching Procedure for Unused Triethylborane
This procedure should be performed under an inert atmosphere in a fume hood.
e Dilution:

o In a flask equipped with a stirrer and under an inert atmosphere, dilute the TEB solution
with an unreactive solvent such as hexane or toluene to a concentration of less than 20%
by weight.[3]

e Cooling:
o Place the flask in a cooling bath (e.g., an ice-water or dry ice/isopropanol bath).[1]
« Initial Quenching:

o Slowly add a less reactive alcohol, such as isopropanol, to the cooled, stirred solution
dropwise.[1] Be vigilant for any signs of excessive reaction or gas evolution.
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e Secondary Quenching:

o Once the addition of isopropanol is complete and the reaction has subsided, slowly add a
more reactive quenching agent like methanol to ensure all the pyrophoric material is
consumed.

» Final Hydrolysis:

o After the reaction with methanol is complete, very slowly add water dropwise to neutralize
any remaining reactive components.

e Disposal:

o The resulting solution should be disposed of as hazardous waste according to your
institution's guidelines.

Visualizations
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Caption: Experimental workflow for handling and quenching triethylborane.
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Caption: Logical decision-making process for a triethylborane spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b153662?utm_src=pdf-body-img
https://www.benchchem.com/product/b153662?utm_src=pdf-body
https://www.benchchem.com/product/b153662?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153662?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

1. Pyrophoric Reagents Handling in Research Labs | Environmental Health and Safety -
Office of the Vice President for Research | The University of lowa [ehs.research.uiowa.edu]

2. pnnl.gov [pnnl.gov]

3. sarponggroup.com [sarponggroup.com]

4. synquestlabs.com [synquestlabs.com]

5. jk-sci.com [jk-sci.com]

6. Triethylborane - Wikipedia [en.wikipedia.org]

7. Kinetic Model and Experiment for Self-Ignition of Triethylaluminum and Triethylborane
Droplets in Air - PMC [pmc.ncbi.nim.nih.gov]

8. Triethylborane [chemeurope.com]

9. ehs.oregonstate.edu [ehs.oregonstate.edu]
10. sigmaaldrich.com [sigmaaldrich.com]

11. chemicalbook.com [chemicalbook.com]
12. depts.ttu.edu [depts.ttu.edul]

To cite this document: BenchChem. [Technical Support Center: Triethylborane (TEB) Safe
Handling and Quenching]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b153662#safe-handling-and-quenching-procedures-
for-pyrophoric-triethylborane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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